Cas no 261633-26-5 (5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL)
261633-26-5 structure
Product Name:5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL
CAS No:261633-26-5
MF:C19H18F3N3S
MW:377.426533222198
MDL:MFCD00177364
CID:842363
Update Time:2026-04-29
5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL
- 5-[4-(tert-Butyl)phenyl]-4-[3-(trifluoromethyl)-phenyl]-4H-1,2,4-triazole-3-thiol
- 5-(4-tert-butylphenyl)-4-[3-(trifluoromethyl)phenyl]-2,4-dihydro-3H-1,2,4-triazole-3-thione
-
- MDL: MFCD00177364
- Inchi: InChI=1S/C19H18F3N3S/c1-18(2,3)13-9-7-12(8-10-13)16-23-24-17(26)25(16)15-6-4-5-14(11-15)19(20,21)22/h4-11H,1-3H3,(H,24,26)
- InChI Key: BKYNVRSVBTXYKH-UHFFFAOYSA-N
- SMILES: CC(C)(C)C1=CC=C(C=C1)C2=NN=C(N2C3=CC=CC(=C3)C(F)(F)F)S
Computed Properties
- Exact Mass: 377.11754
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 4
Experimental Properties
- Melting Point: 256 °C
- PSA: 27.63
- Sensitiveness: Stench
5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL Security Information
- Hazard Statement: Irritant/Stench
-
Hazardous Material Identification:
- Safety Term:S24/25
5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC9597-1g |
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol |
261633-26-5 | 1g |
£65.00 | 2025-02-20 | ||
| Apollo Scientific | PC9597-5g |
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol |
261633-26-5 | 5g |
£238.00 | 2025-02-20 | ||
| Apollo Scientific | PC9597-10g |
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol |
261633-26-5 | 10g |
£417.00 | 2025-02-20 | ||
| Chemenu | CM515840-1g |
5-(4-(tert-Butyl)phenyl)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazole-3-thiol |
261633-26-5 | 97% | 1g |
$113 | 2024-07-28 | |
| Chemenu | CM515840-5g |
5-(4-(tert-Butyl)phenyl)-4-(3-(trifluoromethyl)phenyl)-4H-1,2,4-triazole-3-thiol |
261633-26-5 | 97% | 5g |
$306 | 2024-07-28 | |
| abcr | AB232018-1 g |
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol, 95%; . |
261633-26-5 | 95% | 1g |
€102.10 | 2023-04-27 | |
| abcr | AB232018-5 g |
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol, 95%; . |
261633-26-5 | 95% | 5g |
€294.20 | 2023-04-27 | |
| abcr | AB232018-10 g |
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol, 95%; . |
261633-26-5 | 95% | 10g |
€486.40 | 2023-04-27 | |
| abcr | AB232018-1g |
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol, 95%; . |
261633-26-5 | 95% | 1g |
€102.30 | 2024-04-18 | |
| abcr | AB232018-5g |
5-(4-tert-Butylphenyl)-4-[3-(trifluoromethyl)phenyl]-1,2,4-triazole-3-thiol, 95%; . |
261633-26-5 | 95% | 5g |
€289.20 | 2024-04-18 |
5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL Related Literature
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Yukiya Kitayama Polym. Chem., 2014,5, 2784-2792
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
261633-26-5 (5-(4-TERT-BUTYLPHENYL)-4-[3-(TRIFLUOROMETHYL)PHENYL]-1,2,4-TRIAZOLE-3-THIOL) Related Products
- 49657-09-2(Sodium (diphenyl-4H-1,2,4-triazol-3-yl)sulfanide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
CN Supplier
Bulk
Handan Zechi Trading Co., Ltd
Gold Member
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Gold Member
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Gold Member
CN Supplier
Bulk